![molecular formula C16H15FN4O2 B5521670 2-fluoro-6-[(2-methoxyphenyl)(4H-1,2,4-triazol-4-ylamino)methyl]phenol](/img/structure/B5521670.png)
2-fluoro-6-[(2-methoxyphenyl)(4H-1,2,4-triazol-4-ylamino)methyl]phenol
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to "2-fluoro-6-[(2-methoxyphenyl)(4H-1,2,4-triazol-4-ylamino)methyl]phenol" often involves multi-step chemical reactions. For example, one related compound was synthesized by treating 1-[2-(4-fluoro-2-(4-fluorophenoxy)phenyl)-2,3-epoxypropyl]-1H-1,2,4-triazole with sodium methoxide, leading to a compound within the orthorhombic space group P212121 (Xu Liang, 2009).
Molecular Structure Analysis
Molecular structure analysis, including X-ray crystallography, FTIR, and NMR spectroscopy, plays a critical role in understanding the spatial arrangement and electronic structure of these compounds. For instance, spectroscopy studies and DFT calculations have provided deep insights into the crystal structure and molecular vibrations of similar compounds, showcasing the importance of intermolecular hydrogen bonds and intramolecular interactions in stabilizing the structure (C. Alaşalvar et al., 2015).
Chemical Reactions and Properties
Chemical reactions involving these compounds often highlight their reactivity and potential for further functionalization. Research has delved into their reactions under various conditions, elucidating mechanisms that lead to the formation of novel structures with interesting properties. For example, studies on fluorinated and methoxy-substituted compounds have explored their reactions and potential as building blocks for more complex molecules (E. V. Pimenova et al., 2003).
Scientific Research Applications
Synthesis and Structural Analysis
Compounds with structural similarities to "2-fluoro-6-[(2-methoxyphenyl)(4H-1,2,4-triazol-4-ylamino)methyl]phenol" have been synthesized and analyzed for their molecular structures. For instance, synthesis techniques involve reactions under specific conditions to yield products with orthorhombic space groups, highlighting the importance of molecular geometry in understanding compound properties (Xu Liang, 2009).
Fluorescent Probes and Sensing
Derivatives of similar compounds have been developed as fluorescent probes for sensing applications, such as metal cation detection. These compounds exhibit selectivity and sensitivity towards specific cations, demonstrating their potential in analytical chemistry and environmental monitoring (Kiyoshi Tanaka et al., 2001).
Antimicrobial and Antifungal Agents
Research on compounds with methoxyphenyl and triazolyl groups has shown significant antibacterial and antifungal activities. These findings suggest potential applications in developing new antimicrobial agents for medical and agricultural uses (M. Helal et al., 2013).
Material Science and NLO Applications
Studies have also focused on the synthesis of fluoro-functionalized compounds for material science applications, including nonlinear optical (NLO) properties. The incorporation of fluorine atoms and specific functional groups contributes to enhanced stability and optical properties, making these compounds suitable for NLO applications (Muhammad Ashfaq et al., 2022).
Chemical Sensing and Environmental Monitoring
Compounds structurally related to the specified molecule have been utilized in the development of chemosensors for detecting environmental pollutants and metal ions. This highlights their importance in environmental science for monitoring pollutants and ensuring water quality (A. K. Manna et al., 2020).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-fluoro-6-[(2-methoxyphenyl)-(1,2,4-triazol-4-ylamino)methyl]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15FN4O2/c1-23-14-8-3-2-5-11(14)15(20-21-9-18-19-10-21)12-6-4-7-13(17)16(12)22/h2-10,15,20,22H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPXZWCAJRKSTBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(C2=C(C(=CC=C2)F)O)NN3C=NN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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